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Activity Assay | Model Result / Value Citation

Antimicrobial Staphylococcus aureus (SA) Active (Specific MIC not [1]
stated)

Antimicrobial Methicillin-resistant S. aureus (MRSA) Active (Specific MIC not [1]
stated)

Antimicrobial Bacillus subtilis (BS) Active (Specific MIC not [1]
stated)

Antimicrobial Candida albicans (CA) Active (Specific MIC not [1]
stated)

Cytotoxic Brine shrimp larva lethality test Strong bioactivity [1]

Cytotoxic HUCCA-1, HepG2, A549, MOLT-3 cancer Weak cytotoxicity [1]

cell lines
DNA Damage Anti-E. coli AB3027 assay Active [1]
Repair
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The biological activities of Emeguisin B were identified through standard microbiological and biochemical

assays [1]:

e Antimicrobial Activity Assays: Testing was performed against a panel of microorganisms including
Staphylococcus aureus (SA), Methicillin-resistant S. aureus (MRSA), Bacillus subtilis (BS), and
Candida albicans (CA). The standard broth microdilution method is typically used to determine the
Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that
prevents visible growth of a microorganism [1].

e Cytotoxicity Assays:

o Brine Shrimp Lethality Test: This is a preliminary screening assay for toxicity. Emeguisin B
showed strong bioactivity in this model [1].

o Human Cancer Cell Lines: Activity was tested against various cancer cell lines (HUCCA-1,
HepG2, A549, MOLT-3) using assays like MTT or XTT, which measure cell metabolic activity as
a proxy for cell viability. Emeguisin B exhibited weak cytotoxicity in these tests [1].

« DNA-Damage Repair Assay: This tested the compound's ability to inhibit the growth of the DNA
repair-deficient E. coli strain AB3027, indicating potential for causing DNA damage or inhibiting repair
mechanisms [1].

Chemical Context and Workflow

To help visualize the context of Emeguisin B research, the diagram below outlines the typical workflow

from fungal source to activity testing.
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The following diagram illustrates the core chemical structure shared by Emeguisin B and related

compounds, which is key to their activity.
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Research Context and Comparisons

Emeguisin B is one of many bioactive metabolites produced by the fungus Aspergillus unguis [1] [2]. Its

core structure is a depsidone, a class of polyketide known for a broad range of biological activities [2].

e Chemical Family: Emeguisin B belongs to a group of fungal metabolites that also includes
compounds like Nidulin, Unguinol, and Aspergillusether G [1]. The bioactivity of these compounds
is heavily influenced by modifications (functional groups) on the core depsidone structure.

¢ Promising but Incomplete Data: While the data confirms Emeguisin B's activity against several
clinically relevant pathogens like MRSA, a direct and quantitative comparison with clinical antibiotics
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or other depsidones is a significant gap in the currently available public literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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